Cas no 2640949-12-6 (5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640949-12-6
• MF: C₁₆H₁₉N₇S
• MW: 341.433960199356
• CID: 5316850
• PubChem ID: 155798785
• Update Time: 2025-11-05

5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• F6795-5680
• AKOS040731486
• 2640949-12-6
• 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C16H19N7S/c1-12-11-18-16(24-2)20-14(12)21-7-9-22(10-8-21)15-13-3-4-19-23(13)6-5-17-15/h3-6,11H,7-10H2,1-2H3
• InChI Key： IFWKGKURNCAGBR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)N1CCN(C2C3=CC=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 341.14226481g/mol
• Monoisotopic Mass: 341.14226481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.8Ų

Additional information on 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine: A Comprehensive Overview

The compound with CAS No. 2640949-12-6, known as 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrimidine ring system with substituents that include a methyl group, a methylsulfanyl group, and a piperazine ring substituted with a pyrazolo[1,5-a]pyrazine moiety. These structural features contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine as a promising candidate in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis of 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the pyrimidine core is typically achieved through condensation reactions involving aldehydes and amidines or guanidines. Subsequent functionalization steps involve the introduction of the methylsulfanyl group and the piperazine-pyrazolo[1,5-a]pyrazine substituent. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of biological activity, 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine has been shown to exhibit selective binding to specific receptors and enzymes. For example, studies conducted at the University of California San Francisco (UCSF) revealed that this compound binds with high affinity to certain GPCRs, making it a potential lead compound for the development of receptor agonists or antagonists. Furthermore, its methylsulfanyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The structural versatility of 5-Methyl-2-(methylsulfanyl)-4-(4-{pyrazolo[1,5-a]pyrazin-4-yil}piperazin-iyl)pirimidine also makes it an attractive candidate for further chemical modifications. Researchers are currently exploring the impact of substituent variations on its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for optimizing the compound's bioavailability and minimizing potential toxicity.

In conclusion, 5-Methyl-z-methyldisulfanyli-pyrimidin-e represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activity profiles, positions it as a valuable tool in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders. As research continues to unfold, this compound is expected to play an increasingly important role in the development of innovative therapeutic strategies.